1-(1-propyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-4-yl)methyl]methanamine

Specification

• Molecular Formula: C14H24ClN5
• Molecular Weight: 297.83 g/mol
• IUPAC Name: 1-(1-propylpyrazol-3-yl)-N-[(1-propylpyrazol-4-yl)methyl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C14H23N5.ClH/c1-3-6-18-8-5-14(17-18)11-15-9-13-10-16-19(12-13)7-4-2;/h5,8,10,12,15H,3-4,6-7,9,11H2,1-2H3;1H
• Standard InChI Key: HQNGSXWDDAUTAG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC(=N1)CNCC2=CN(N=C2)CCC.Cl

Introduction

1-(1-propyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-4-yl)methyl]methanamine is a complex organic compound that belongs to the pyrazole class, which is characterized by its five-membered heterocyclic ring containing two adjacent nitrogen atoms. Despite the lack of specific information on this exact compound in the provided sources, we can infer its properties and potential applications based on related pyrazole compounds.

Synthesis Methods

The synthesis of such pyrazole derivatives typically involves multi-step reactions. A common approach might include the condensation of appropriate pyrazole aldehydes with amines under acidic or basic conditions, followed by purification techniques like recrystallization or chromatography.

Potential Applications

Pyrazoles are known for their diverse biological activities, including anticancer, antioxidant, and antifungal properties. Compounds with similar structures have been explored for their pharmacological potential, suggesting that 1-(1-propyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-4-yl)methyl]methanamine could be of interest in drug development or as a precursor for further chemical modifications.

Research Findings

While specific research findings on this compound are not available, studies on related pyrazole derivatives highlight their potential in medicinal chemistry. For example, pyrazoles have been shown to exhibit cytotoxic effects against certain cancer cell lines and possess antioxidant properties, which could be beneficial in developing therapeutic agents.